Cas no 526208-56-0 (Benzaldehyde, 2-hydroxy-5-methyl-3-(1-oxo-6-heptenyl)-)

Benzaldehyde, 2-hydroxy-5-methyl-3-(1-oxo-6-heptenyl)- structure
526208-56-0 structure
Product name:Benzaldehyde, 2-hydroxy-5-methyl-3-(1-oxo-6-heptenyl)-
CAS No:526208-56-0
MF:C15H18O3
MW:246.301624774933
CID:1578157

Benzaldehyde, 2-hydroxy-5-methyl-3-(1-oxo-6-heptenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 2-hydroxy-5-methyl-3-(1-oxo-6-heptenyl)-
    • Benzaldehyde, 2-hydroxy-5-methyl-3-(1-oxo-6-hepten-1-yl)-
    • Inchi: 1S/C15H18O3/c1-3-4-5-6-7-14(17)13-9-11(2)8-12(10-16)15(13)18/h3,8-10,18H,1,4-7H2,2H3
    • InChI Key: YPGXZFBOJRRIHS-UHFFFAOYSA-N
    • SMILES: C(=O)C1=CC(C)=CC(C(=O)CCCCC=C)=C1O

Computed Properties

  • Exact Mass: 246.12564

Experimental Properties

  • Density: 1.094±0.06 g/cm3(Predicted)
  • Boiling Point: 373.9±42.0 °C(Predicted)
  • PSA: 54.37
  • pka: 6.47±0.48(Predicted)

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